Cas no 2138510-54-8 (2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-4-methylpentane)

• Product Name: 2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-4-methylpentane
• CAS No: 2138510-54-8
• MF: C₁₀H₂₀ClIO
• MW: 318.622674942017
• CID: 6035097
• PubChem ID: 165477043
• Update Time: 2025-05-21

2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-4-methylpentane Chemical and Physical Properties

Names and Identifiers

• 2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-4-methylpentane
• EN300-1134159
• 2-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]-4-methylpentane
• 2138510-54-8

• Inchi： 1S/C10H20ClIO/c1-8(2)5-9(3)13-10(4,6-11)7-12/h8-9H,5-7H2,1-4H3
• InChI Key： DEKZLJOWWPXXJH-UHFFFAOYSA-N
• SMILES： ICC(C)(CCl)OC(C)CC(C)C

Computed Properties

• Exact Mass: 318.02474g/mol
• Monoisotopic Mass: 318.02474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-4-methylpentane

2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-4-methylpentane (CAS No: 2138510-54-8)

2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy-4-methylpentane is a complex organic compound with the CAS registry number 2138510-54-8. This compound belongs to the class of ether derivatives and is characterized by its unique structure, which includes a chlorinated and iodinated tertiary alcohol group attached to a pentane backbone. The presence of both chlorine and iodine atoms in the molecule makes it a valuable compound in various chemical reactions, particularly in substitution and elimination processes.

Recent studies have highlighted the potential of 2-(1-chloro-3-iodo-2-methylpropan-2-yl)oxy compounds in the field of organic synthesis. Researchers have demonstrated that these compounds can serve as versatile intermediates in the construction of bioactive molecules. For instance, the iodine atom in the structure can act as a leaving group, enabling nucleophilic substitution reactions that are crucial in drug discovery and material science applications.

The synthesis of CAS No 2138510548 involves a multi-step process, typically starting from readily available alkyl halides and alcohols. The reaction conditions, such as temperature and solvent choice, play a critical role in achieving high yields and purity. Advanced techniques like chromatography and mass spectrometry are employed to ensure the compound's structural integrity and stability.

One of the most intriguing aspects of this compound is its reactivity profile. The combination of chlorine and iodine atoms introduces a unique electronic environment, making it highly reactive under specific conditions. For example, in polar aprotic solvents, this compound exhibits enhanced nucleophilic substitution activity, which has been exploited in the development of novel catalysts for industrial applications.

From an environmental standpoint, understanding the degradation pathways of CAS No 2138510548 is essential for assessing its impact on ecosystems. Recent research indicates that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This knowledge is vital for ensuring sustainable practices in chemical manufacturing.

In conclusion, 2-(1-chloro-3-Iodo...)oxy...pentane (CAS No: 2138510548) stands out as a significant compound in modern organic chemistry due to its structural complexity and versatile reactivity. Its applications span across pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for ongoing research efforts.